Cas no 2680855-69-8 (2-{3-hydroxy-1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}acetic acid)

• Product Name: 2-{3-hydroxy-1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}acetic acid
• CAS No: 2680855-69-8
• MF: C₉H₁₃NO₅
• MW: 215.203222990036
• CID: 5650417
• PubChem ID: 165919137
• Update Time: 2025-05-20

2-{3-hydroxy-1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-hydroxy-1-[(prop-2-en-1-yloxy)carbonyl]azetidin-3-yl}acetic acid
• 2680855-69-8
• EN300-28273491
• 2-{3-hydroxy-1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}acetic acid

• Inchi： 1S/C9H13NO5/c1-2-3-15-8(13)10-5-9(14,6-10)4-7(11)12/h2,14H,1,3-6H2,(H,11,12)
• InChI Key： AYGUZJKKVICRJA-UHFFFAOYSA-N
• SMILES： OC1(CC(=O)O)CN(C(=O)OCC=C)C1

Computed Properties

• Exact Mass: 215.07937252g/mol
• Monoisotopic Mass: 215.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 87.1Ų

Additional information on 2-{3-hydroxy-1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}acetic acid

Introduction to 2-{3-hydroxy-1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}acetic acid (CAS No. 2680855-69-8)

2-{3-hydroxy-1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}acetic acid, identified by its Chemical Abstracts Service (CAS) number 2680855-69-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the azetidine family, a class of heterocyclic compounds characterized by a five-membered ring containing two carbon atoms and one nitrogen atom. The unique structural features of this molecule, including its hydroxyl and ester functional groups, make it a promising candidate for further investigation in drug discovery and molecular biology applications.

The structure of 2-{3-hydroxy-1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}acetic acid incorporates several key functional groups that contribute to its potential biological activity. The presence of a hydroxyl group at the 3-position of the azetidine ring and an ester moiety at the 1-position suggests possible interactions with biological targets such as enzymes and receptors. These functional groups are often exploited in medicinal chemistry to modulate pharmacokinetic properties and enhance binding affinity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with various biological targets. Studies indicate that the hydroxyl group may participate in hydrogen bonding interactions, while the ester moiety could engage in hydrophobic or electrostatic interactions. Such insights are crucial for designing derivatives with improved pharmacological profiles.

In the realm of drug discovery, 2-{3-hydroxy-1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}acetic acid has been explored as a potential scaffold for developing novel therapeutic agents. Its azetidine core is a privileged structure found in several bioactive molecules, including antibiotics and antiviral drugs. The incorporation of additional functional groups can fine-tune its biological activity, making it a versatile platform for medicinal chemists.

One of the most intriguing aspects of this compound is its potential role in modulating enzyme activity. For instance, the hydroxyl group could interact with active sites of kinases or phosphatases, which are key regulators of cellular signaling pathways. The ester moiety, on the other hand, might influence the compound's solubility and metabolic stability, factors that are critical for drug efficacy.

Recent experimental studies have begun to unravel the pharmacological properties of derivatives related to 2-{3-hydroxy-1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}acetic acid. Researchers have reported promising results in vitro, demonstrating inhibitory effects on certain enzymes associated with inflammatory diseases. These findings underscore the compound's potential as a lead molecule for further development.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The azetidine ring requires precise control during formation to avoid unwanted side reactions. Additionally, introducing the hydroxyl group and ester moiety at specific positions demands careful selection of synthetic routes. Advances in green chemistry have also influenced these synthetic strategies, promoting methods that minimize waste and energy consumption.

From a regulatory perspective, 2-{3-hydroxy-1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}acetic acid (CAS No. 2680855-69-8) must comply with Good Manufacturing Practices (GMP) to ensure quality and consistency in its production. Documentation of its synthesis, purity standards, and stability data is essential for preclinical and clinical studies. Collaborative efforts between academia and industry are often required to navigate these regulatory requirements efficiently.

The future prospects of this compound are promising, with ongoing research focusing on optimizing its pharmacological properties through structure-based drug design. By leveraging cutting-edge technologies such as high-throughput screening and fragment-based drug discovery, scientists aim to identify new analogs with enhanced potency and reduced toxicity.

In conclusion, 2-{3-hydroxy-1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}acetic acid represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.